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Compound of Interest

Compound Name:
2-(2-Ethoxyethoxy)-2-

methylpropane

CAS No.: 51422-54-9

Cat. No.: B1585009 Get Quote

Executive Summary & Compound Profile
2-(2-Ethoxyethoxy)-2-methylpropane (CAS: 51422-54-9), often utilized in advanced polymer

synthesis and organometallic chemistry, represents a specialized class of sterically hindered

glycol diethers. Unlike common solvents like Tetrahydrofuran (THF) or Diethyl Ether, this

compound combines the chelating capability of a glycol ether with the chemical robustness of a

tertiary alkyl group.

This guide details the solubility parameters, solvation mechanisms, and handling protocols for

this compound, specifically tailored for researchers in anionic polymerization and drug

development workflows requiring stable, aprotic polar modifiers.
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Property Detail

IUPAC Name 2-(2-Ethoxyethoxy)-2-methylpropane

Common Designations
Ethyl tert-butyl glycol ether; Et-tBu-Glyme

(informal)

CAS Number 51422-54-9

Molecular Formula

Functional Class Acyclic Glycol Diether / Aprotic Polar Solvent

Key Structural Feature
Unsymmetrical ether containing a bulky tert-

butyl group and a flexible ethoxyethyl tail.[1]

Solubility Profile & Physicochemical Properties[2][3]
[4][5][6][7][8]
The solubility behavior of 2-(2-Ethoxyethoxy)-2-methylpropane is governed by its amphiphilic

structure. The central ethylene glycol unit (

) provides polarity and Lewis basicity, while the terminal tert-butyl and ethyl groups impart
significant lipophilicity.

Solvent Compatibility Table
The following data summarizes the miscibility of 2-(2-Ethoxyethoxy)-2-methylpropane with

standard laboratory solvents.
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Solvent Class
Representative
Solvent

Solubility Mechanistic Insight

Aliphatic

Hydrocarbons

Hexane,

Cyclohexane,

Pentane

Miscible

The bulky tert-butyl

group disrupts dipole-

dipole interactions,

ensuring high

compatibility with non-

polar alkanes.

Aromatic

Hydrocarbons

Toluene, Benzene,

Xylene
Miscible

Excellent solvency

due to Van der Waals

interactions; preferred

co-solvent for

polymerization.

Polar Aprotic THF, DMSO, DMF Miscible

Compatible due to

shared ether

functionality and lack

of hydrogen bond

donors.

Chlorinated Solvents
Dichloromethane

(DCM), Chloroform
Miscible

High solubility; often

used for post-reaction

analysis (NMR/GPC).

Polar Protic Ethanol, Methanol Miscible

Soluble, though less

common as a reaction

medium due to protic

interference with

anionic species.

Water Water Partial / Temperature

Dependent

Unlike Diglyme (fully

miscible), the

hydrophobic tert-butyl

group limits water

solubility, potentially

exhibiting Lower

Critical Solution
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Temperature (LCST)

behavior.

The "Randomizer" Effect: Solvation Mechanism
In synthetic applications, particularly anionic polymerization (e.g., rubber synthesis) or

organolithium chemistry, this solvent acts as a Lewis base. It solvates the metal cation (e.g.,

), breaking organometallic aggregates.

Why use this over THF?

Stability: The tertiary carbon (

) adjacent to the ether oxygen renders the molecule highly resistant to deprotonation by
strong bases (e.g.,

-Butyllithium), preventing the ring-opening decomposition often seen with THF.

Tunable Polarity: It provides a "middle ground" binding strength—stronger than diethyl ether

but weaker/different than chelating diamines (like TMEDA), allowing for precise control over

polymer microstructure (vinyl content).

Modifier Mechanism

2-(2-Ethoxyethoxy)-
2-methylpropane
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Figure 1: Mechanism of cation solvation. The bidentate ether oxygens coordinate with the

metal center, disrupting aggregates and increasing the reactivity of the anionic species.
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Experimental Protocols
Purification and Drying (Anionic Grade)
For applications in drug development (Grignard reactions) or polymerization, the removal of

water and peroxides is critical. While tertiary ethers are less prone to peroxide formation than

secondary ethers, standard precautions apply.

Reagents Required:

Sodium metal (Na)

Benzophenone[2][3]

Molecular Sieves (3Å or 4Å), activated

Step-by-Step Workflow:

Pre-Drying: Store the commercial grade solvent over activated 4Å molecular sieves for 24

hours to remove bulk moisture.

Peroxide Test: Verify peroxide levels using standard iodide strips (< 5 ppm required). If high,

pass through a column of activated alumina.

Distillation:

Transfer solvent to a still containing Sodium metal and Benzophenone indicator.

Reflux under inert atmosphere (

or

) until the solution turns deep blue/purple (indicating the formation of the ketyl radical,
confirming anhydrous conditions).

Collect the distillate strictly under inert gas.

Storage: Store in a Schlenk flask or glovebox.
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Protocol: Preparation of Modifier Solution (0.5 M)
Context: Preparing a stock solution for use as a randomizer in butadiene polymerization.

Calculation:

Molecular Weight (MW): ~146.23 g/mol .[4][3][5]

Target Concentration: 0.5 M in Hexane.

Target Volume: 100 mL.

Mass Required:

grams.

Execution:

In a glovebox, weigh 7.31 g of anhydrous 2-(2-Ethoxyethoxy)-2-methylpropane into a

volumetric flask.

Dilute to the mark with anhydrous Hexane.

Seal with a septum.

Usage: Inject calculated molar equivalents (relative to the initiator, e.g., n-BuLi) directly into

the reactor.
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Figure 2: Purification workflow for generating anhydrous, anionic-grade solvent.

Safety and Handling
Flammability: Like most ethers, this compound is flammable. Ensure all transfers are

grounded to prevent static discharge.

Peroxides: Although the tert-butyl group enhances stability, the ethoxy tail can still form

peroxides upon prolonged exposure to air. Periodic testing is mandatory for stored solvents.

Toxicology: Specific toxicological data for this CAS is limited compared to common solvents.

Treat as a potential irritant and use standard PPE (nitrile gloves, safety glasses, fume hood).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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